2-(3-Fluorophenyl)ethyl iodide
Overview
Description
“2-(3-Fluorophenyl)ethyl iodide” is a chemical compound with the molecular formula C8H8FI . It is also known by other names such as “2-(4-Fluorophenyl)ethylamine Hydroiodide”, “p-F-PEAI”, “4-Fluoro-phenethylammonium iodide”, “4-Fluorophenylethylammonium Iodide”, and “4-Fluorophenethylamine Hydroiodide” among others .
Molecular Structure Analysis
The molecular structure of “this compound” can be found in databases like PubChem . The exact mass of the compound is 140.063743068 g/mol .
Scientific Research Applications
Organic Synthesis and Characterization
- Synthesis of Complex Molecules : Research by Sapnakumari et al. (2014) detailed the synthesis of ethyl 2-amino-4-(4-fluorophenyl)-6-phenylcyclohexa-1,3-diene-1-carboxylate from related compounds, showcasing the intricate steps involved in creating complex molecules for further chemical analysis and applications (Sapnakumari et al., 2014).
Material Science and Photovoltaic Applications
- Perovskite Solar Cells : Zhou et al. (2019) introduced a fluorinated aromatic cation, which significantly enhanced the environmental stability of perovskite solar cells by forming a protective layer against moisture, demonstrating the potential of fluorinated compounds in improving solar cell durability and efficiency (Zhou et al., 2019).
Innovations in Photodissociation and Radical Reactions
- Photodissociation Dynamics : Investigations into the A-band photodissociation of ethyl iodide, a process relevant to understanding the behavior of similar iodide compounds under light irradiation, were conducted to provide insights into the nonadiabatic transitions and product formation dynamics, offering foundational knowledge for the development of light-responsive materials and reactions (Zhang et al., 2009).
Future Directions
In terms of future directions, a study mentions the use of a fluorinated aromatic cation, “2-(4-fluorophenyl)ethyl ammonium iodide (FPEAI)”, to grow a low dimensional perovskite layer atop a 3D perovskite film with excess PbI2. This approach was found to enhance the environmental stability of perovskite solar cells . This suggests that “2-(3-Fluorophenyl)ethyl iodide” and similar compounds could have potential applications in the development of solar cells and other photovoltaic technologies.
properties
IUPAC Name |
1-fluoro-3-(2-iodoethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8FI/c9-8-3-1-2-7(6-8)4-5-10/h1-3,6H,4-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VEQYTWJAEXPABV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)CCI |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8FI |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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